2-(3-Hydroxymethylpiperidino)benzonitrile

• IUPAC Name: 2-[3-(hydroxymethyl)piperidin-1-yl]benzonitrile
• InChI: InChI=1S/C13H16N2O/c14-8-12-5-1-2-6-13(12)15-7-3-4-11(9-15)10-16/h1-2,5-6,11,16H,3-4,7,9-10H2
• InChI Key: KGUURVIEGUKHII-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=CC=CC=C2C#N)CO
• Molecular Formula: C13H16N2O
• Molecular Weight: 216.28 g/mol

Description

2-(3-Hydroxymethylpiperidino)benzonitrile, also known as JNJ-42153605, is a compound that has been extensively studied for its potential use in scientific research. This compound belongs to the class of piperidine derivatives and has been shown to have a variety of biochemical and physiological effects. In

Scientific Research Applications

2-(3-Hydroxymethylpiperidino)benzonitrile has been studied for its potential use in several scientific research applications. One of the most promising applications is in the field of neuroscience, where it has been shown to have a modulatory effect on the N-methyl-D-aspartate (NMDA) receptor. This receptor plays a critical role in synaptic plasticity and learning and memory processes, and its dysfunction has been implicated in several neurological disorders such as Alzheimer's disease and schizophrenia.
2-(3-Hydroxymethylpiperidino)benzonitrile has also been studied for its potential use in cancer research. It has been shown to inhibit the growth of several types of cancer cells in vitro, including breast, lung, and colon cancer cells. This compound may have potential as a novel chemotherapeutic agent for the treatment of cancer.

Mechanism of Action

2-(3-Hydroxymethylpiperidino)benzonitrile acts as a noncompetitive antagonist of the NMDA receptor, which means it binds to a different site on the receptor than the neurotransmitter glutamate. This binding results in a reduction of the excitatory activity of the receptor, which can have a modulatory effect on synaptic plasticity and learning and memory processes. 2-(3-Hydroxymethylpiperidino)benzonitrile has also been shown to inhibit the activity of several protein kinases, which may contribute to its anticancer effects.
Biochemical and Physiological Effects
2-(3-Hydroxymethylpiperidino)benzonitrile has several biochemical and physiological effects that have been studied in vitro and in vivo. In addition to its modulatory effect on the NMDA receptor, it has been shown to have antioxidant properties, which may contribute to its neuroprotective effects. This compound has also been shown to inhibit the activity of several protein kinases, which may contribute to its anticancer effects.

Advantages and Limitations for Lab Experiments

One of the advantages of 2-(3-Hydroxymethylpiperidino)benzonitrile is its high potency and selectivity for the NMDA receptor. This makes it a useful tool for studying the role of this receptor in synaptic plasticity and learning and memory processes. However, one of the limitations of this compound is its poor solubility in aqueous solutions, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 2-(3-Hydroxymethylpiperidino)benzonitrile. One area of interest is in the development of more soluble analogs of this compound that can be administered in vivo. Another area of interest is in the study of the role of 2-(3-Hydroxymethylpiperidino)benzonitrile in the treatment of neurological disorders such as Alzheimer's disease and schizophrenia. Finally, there is potential for the development of 2-(3-Hydroxymethylpiperidino)benzonitrile as a novel chemotherapeutic agent for the treatment of cancer.
Conclusion
In conclusion, 2-(3-Hydroxymethylpiperidino)benzonitrile is a compound that has been extensively studied for its potential use in scientific research. Its synthesis method has been optimized for high yield and purity, and it has been shown to have a variety of scientific research applications. Its mechanism of action involves a modulatory effect on the NMDA receptor, and it has several biochemical and physiological effects. While it has some limitations for lab experiments, there are several future directions for research on this compound that may lead to new discoveries in the fields of neuroscience and cancer research.

Synthesis routes and methods

Procedure details

According to a similar manner to that in Reference Example 12, the title compound was synthesized from 2-fluorobenzonitrile and 3-(hydroxymethyl)piperidine.